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Compound of Interest

Compound Name: 2-Chloro-4-fluorocinnamic acid

Cat. No.: B143337 Get Quote

This technical guide provides a detailed overview of the molecular structure and properties of

2-Chloro-4-fluorocinnamic acid, a compound of interest for researchers, scientists, and

professionals in the field of drug development.

Molecular and Physicochemical Data
The quantitative properties of 2-Chloro-4-fluorocinnamic acid are summarized in the table

below, offering a clear comparison of its key molecular descriptors.
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Property Value Reference

Molecular Formula C₉H₆ClFO₂ [1][2][3]

Molecular Weight 200.59 g/mol [1][3][4]

Monoisotopic Mass 200.00403 Da [2]

CAS Number 133220-86-7 [1][3][5]

Purity ≥95% - 98% [1][5]

Melting Point 213-216 °C [4]

SMILES
O=C(O)/C=C/C1=CC=C(F)C=

C1Cl
[1]

InChI

InChI=1S/C9H6ClFO2/c10-8-

5-7(11)3-1-6(8)2-4-9(12)13/h1-

5H,(H,12,13)/b4-2+

[2]

Synonym
(E)-3-(2-chloro-4-

fluorophenyl)prop-2-enoic acid
[1][2]

Molecular Structure Visualization
The two-dimensional chemical structure of 2-Chloro-4-fluorocinnamic acid is depicted in the

diagram below. This visualization illustrates the arrangement of atoms and the covalent bonds

between them, highlighting the substituted phenyl ring and the acrylic acid moiety.
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Caption: 2D structure of 2-Chloro-4-fluorocinnamic acid.

This document is intended for informational purposes for a technical audience. For

experimental use, please refer to peer-reviewed protocols and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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